Cas no 108238-11-5 ([1,1'-Biphenyl]-4,4'-diamine,3-bromo-)

• Product Name: [1,1'-Biphenyl]-4,4'-diamine,3-bromo-
• CAS No: 108238-11-5
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• CID: 211699
• PubChem ID: 60225
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4,4'-diamine,3-bromo- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-diamine,3-bromo-
• 4-(4-aminophenyl)-2-bromoaniline
• 4-(4-aminophenyl)-2-bromo-aniline
• (1,1'-BIPHENYL)-4,4'-DIAMINE, 3-BROMO-
• 3-Brom-benzidin
• 3-Bromo-(1,1'-biphenyl)-4,4'-diamine
• 3-bromo-benzidine
• 3-Bromobenzidine
• AC1L1ST5
• ACMC-20mbex
• BRN 2805062
• SureCN7709320
• [1,1'-Biphenyl]-4,4'-diaMine, 3-broMo-
• 108238-11-5
• SCHEMBL7709320
• DTXSID90148465
• 4-13-00-00386 (Beilstein Handbook Reference)

• Inchi： 1S/C12H11BrN2/c13-11-7-9(3-6-12(11)15)8-1-4-10(14)5-2-8/h1-7H,14-15H2
• InChI Key： HRDVSBWJVVGOAT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1C=CC(=CC=1)N)N

Computed Properties

• Exact Mass: 262.01063
• Monoisotopic Mass: 262.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04